2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 2-benzylsulfonyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H19N3O3S2/c1-11(2)8-14-17-18-15(22-14)16-13(19)10-23(20,21)9-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,16,18,19)
• InChI Key: OYSIPVNCFPXYHS-UHFFFAOYSA-N
• SMILES: CC(C)CC1=NN=C(S1)NC(=O)CS(=O)(=O)CC2=CC=CC=C2

Description

2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound with potential applications in scientific research. It is a member of the thiadiazole family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide has potential applications in scientific research due to its diverse biological activities. It has been reported to exhibit antitumor, anti-inflammatory, and antifungal activities. It has also been shown to inhibit the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance and ion transport.

Mechanism of Action

The mechanism of action of 2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it has been proposed that the compound inhibits carbonic anhydrase by binding to the zinc ion at the active site of the enzyme. This results in a decrease in the production of bicarbonate ions, which are important for maintaining acid-base balance in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide are diverse and depend on the specific application. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, possibly through its ability to inhibit carbonic anhydrase. It has also been reported to exhibit anti-inflammatory effects, possibly through its ability to inhibit the production of inflammatory mediators such as prostaglandins. In addition, it has been shown to exhibit antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its diverse biological activities, which make it a potentially useful tool for studying various physiological processes. Another advantage is its relatively simple synthesis method, which makes it easily accessible for researchers. One limitation is the lack of information on its toxicity and potential side effects, which could limit its use in certain applications.

Future Directions

There are several future directions for research on 2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide. One direction is to further explore its antitumor activity and potential use in cancer therapy. Another direction is to investigate its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as arthritis. Additionally, further studies are needed to determine its potential toxicity and safety for use in humans.

Synthesis Methods

The synthesis of 2-(benzylsulfonyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 2-amino-5-isobutyl-1,3,4-thiadiazole with benzylsulfonyl chloride and acetic anhydride. The reaction is carried out under reflux conditions in the presence of a base such as triethylamine. The product is obtained as a white solid with a melting point of 171-173°C.